KDdiA-PC
KDdiA-PC
PKDdiA-PC is a 1,2-diacyl-sn-glycero-3-phosphocholine.
Brand Name:
Vulcanchem
CAS No.:
439904-34-4
VCID:
VC21248538
InChI:
InChI=1S/C36H66NO11P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-35(41)45-30-33(31-47-49(43,44)46-29-28-37(2,3)4)48-36(42)25-22-19-16-17-20-23-32(38)26-27-34(39)40/h26-27,33H,5-25,28-31H2,1-4H3,(H-,39,40,43,44)/b27-26+/t33-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)C=CC(=O)O
Molecular Formula:
C36H66NO11P
Molecular Weight:
719.9 g/mol
KDdiA-PC
CAS No.: 439904-34-4
Cat. No.: VC21248538
Molecular Formula: C36H66NO11P
Molecular Weight: 719.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PKDdiA-PC is a 1,2-diacyl-sn-glycero-3-phosphocholine. |
|---|---|
| CAS No. | 439904-34-4 |
| Molecular Formula | C36H66NO11P |
| Molecular Weight | 719.9 g/mol |
| IUPAC Name | [(2R)-2-[(E)-11-carboxy-9-oxoundec-10-enoyl]oxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C36H66NO11P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-35(41)45-30-33(31-47-49(43,44)46-29-28-37(2,3)4)48-36(42)25-22-19-16-17-20-23-32(38)26-27-34(39)40/h26-27,33H,5-25,28-31H2,1-4H3,(H-,39,40,43,44)/b27-26+/t33-/m1/s1 |
| Standard InChI Key | XWKBYMQTSGGZLW-PHSKOSPPSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)/C=C/C(=O)O |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)C=CC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)C=CC(=O)O |
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